Cas no 386715-45-3 ((2E)-3-(4-Oxo-1,2-dihydro-4H-pyrrolo3,2,1-ijquinolin-5-yl)acrylic Acid)

(2E)-3-(4-Oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-5-yl)acrylic acid is a structurally unique compound featuring a conjugated acrylic acid moiety attached to a pyrroloquinoline core. This molecular framework imparts potential utility in medicinal chemistry, particularly as a synthetic intermediate for developing biologically active molecules. The α,β-unsaturated carbonyl system enables Michael addition reactions, while the fused heterocyclic scaffold may contribute to binding interactions with biological targets. Its rigid polycyclic structure offers stability and defined spatial orientation, advantageous for structure-activity relationship studies. The compound's synthetic versatility and distinct pharmacophore make it valuable for research in drug discovery, especially in designing kinase inhibitors or modulators of protein-protein interactions. Proper handling requires standard precautions for reactive carbonyl compounds.

(2E)-3-(4-Oxo-1,2-dihydro-4H-pyrrolo3,2,1-ijquinolin-5-yl)acrylic Acid structure

386715-45-3 structure

Product Name:(2E)-3-(4-Oxo-1,2-dihydro-4H-pyrrolo3,2,1-ijquinolin-5-yl)acrylic Acid

CAS No:386715-45-3

MF:C₁₄H₁₁NO₃

MW:241.242043733597

CID:298679

Update Time:2025-07-27

(2E)-3-(4-Oxo-1,2-dihydro-4H-pyrrolo3,2,1-ijquinolin-5-yl)acrylic Acid Chemical and Physical Properties

Names and Identifiers

- 2-Propenoic acid,3-(1,2-dihydro-4-oxo-4H-pyrrolo[3,2,1-ij]quinolin-5-yl)-, (2E)-
- 3-(1,2-Dihydro-4-oxo-pyrrolo-[3,2,1-ij]-quinolin-5-yl)-(2E)-propenoic acid
- 3-(1,2-dihydro-4-oxopyrrolo-[3,2,1-ij]quinolin-5-yl)-(2e)-propenoic acid
- BB_NC-1779
- HMS521O11
- KB-85174
- MolPort-000-159-722
- SBB042085
- STK801973
- (2E)-3-(4-Oxo-1,2-dihydro-4H-pyrrolo3,2,1-ijquinolin-5-yl)acrylic Acid
- Inchi： 1S/C14H11NO3/c16-12(17)5-4-11-8-10-3-1-2-9-6-7-15(13(9)10)14(11)18/h1-5,8H,6-7H2,(H,16,17)/b5-4+
- InChI Key： LCYDDSSZZRFPCM-SNAWJCMRSA-N
- SMILES： O=C1C(/C=C/C(=O)O)=CC2=CC=CC3CCN1C=32

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2

(2E)-3-(4-Oxo-1,2-dihydro-4H-pyrrolo3,2,1-ijquinolin-5-yl)acrylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	O992195-100mg	(2E)-3-(4-Oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-5-yl)acrylic Acid	386715-45-3		100mg	$ 50.00	2022-06-03
TRC	O992195-500mg	(2E)-3-(4-Oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-5-yl)acrylic Acid	386715-45-3		500mg	$ 160.00	2022-06-03
TRC	O992195-1g	(2E)-3-(4-Oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-5-yl)acrylic Acid	386715-45-3		1g	$ 230.00	2022-06-03
Apollo Scientific	OR4658-1g	3-(1,2-Dihydro-4-oxopyrrolo-[3,2,1-ij]quinolin-5-yl)-(2E)-propenoic acid	386715-45-3	95+%	1g	£144.00	2025-02-20
Apollo Scientific	OR4658-5g	3-(1,2-Dihydro-4-oxopyrrolo-[3,2,1-ij]quinolin-5-yl)-(2E)-propenoic acid	386715-45-3	95+%	5g	£367.00	2025-02-20
Apollo Scientific	OR4658-10g	3-(1,2-Dihydro-4-oxopyrrolo-[3,2,1-ij]quinolin-5-yl)-(2E)-propenoic acid	386715-45-3	95+%	10g	£659.00	2025-02-20
Fluorochem	023761-1g	2E)-3-(4-Oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-5-yl)acrylic acid	386715-45-3	95%+	1g	￡74.00	2022-03-01
Fluorochem	023761-5g	2E)-3-(4-Oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-5-yl)acrylic acid	386715-45-3	95%+	5g	￡220.00	2022-03-01
A2B Chem LLC	AF71061-500mg	(2E)-3-(4-Oxo-1,2-dihydro-4h-pyrrolo[3,2,1-ij]quinolin-5-yl)acrylic acid	386715-45-3	95%	500mg	$412.00	2024-04-20
A2B Chem LLC	AF71061-1g	(2E)-3-(4-Oxo-1,2-dihydro-4h-pyrrolo[3,2,1-ij]quinolin-5-yl)acrylic acid	386715-45-3	95%	1g	$439.00	2024-04-20